![molecular formula C8H6BrF2NO B6179039 7-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine CAS No. 2624132-57-4](/img/no-structure.png)
7-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine involves the reaction of 2,2-difluoro-1,3-dimethylimidazolidine with 2-bromoaniline in the presence of a base to form the intermediate 7-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine.", "Starting Materials": [ "2,2-difluoro-1,3-dimethylimidazolidine", "2-bromoaniline", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2,2-difluoro-1,3-dimethylimidazolidine in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a base (e.g. sodium hydroxide) to the solution and stir for a few minutes.", "Step 3: Add 2-bromoaniline to the solution and stir for several hours at room temperature.", "Step 4: Isolate the product by filtration or extraction with a suitable solvent (e.g. ethyl acetate).", "Step 5: Purify the product by recrystallization or chromatography (e.g. flash chromatography) to obtain 7-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine as a white solid." ] } | |
CAS RN |
2624132-57-4 |
Product Name |
7-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine |
Molecular Formula |
C8H6BrF2NO |
Molecular Weight |
250 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.